Cas no 2229514-20-7 (4-(3-Bromo-2,2-dimethylpropyl)benzene-1,2-diol)
4-(3-Bromo-2,2-dimethylpropyl)benzene-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- EN300-1909505
- 4-(3-bromo-2,2-dimethylpropyl)benzene-1,2-diol
- 2229514-20-7
- 4-(3-Bromo-2,2-dimethylpropyl)benzene-1,2-diol
-
- Inchi: 1S/C11H15BrO2/c1-11(2,7-12)6-8-3-4-9(13)10(14)5-8/h3-5,13-14H,6-7H2,1-2H3
- InChI Key: QTSAOZCUPDUEBB-UHFFFAOYSA-N
- SMILES: BrCC(C)(C)CC1C=CC(=C(C=1)O)O
Computed Properties
- Exact Mass: 258.02554g/mol
- Monoisotopic Mass: 258.02554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 40.5Ų
4-(3-Bromo-2,2-dimethylpropyl)benzene-1,2-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1909505-1g |
4-(3-bromo-2,2-dimethylpropyl)benzene-1,2-diol |
2229514-20-7 | 1g |
$1086.0 | 2023-09-18 | ||
| Enamine | EN300-1909505-5g |
4-(3-bromo-2,2-dimethylpropyl)benzene-1,2-diol |
2229514-20-7 | 5g |
$3147.0 | 2023-09-18 | ||
| Enamine | EN300-1909505-10g |
4-(3-bromo-2,2-dimethylpropyl)benzene-1,2-diol |
2229514-20-7 | 10g |
$4667.0 | 2023-09-18 | ||
| Enamine | EN300-1909505-0.05g |
4-(3-bromo-2,2-dimethylpropyl)benzene-1,2-diol |
2229514-20-7 | 0.05g |
$912.0 | 2023-09-18 | ||
| Enamine | EN300-1909505-0.1g |
4-(3-bromo-2,2-dimethylpropyl)benzene-1,2-diol |
2229514-20-7 | 0.1g |
$956.0 | 2023-09-18 | ||
| Enamine | EN300-1909505-0.25g |
4-(3-bromo-2,2-dimethylpropyl)benzene-1,2-diol |
2229514-20-7 | 0.25g |
$999.0 | 2023-09-18 | ||
| Enamine | EN300-1909505-0.5g |
4-(3-bromo-2,2-dimethylpropyl)benzene-1,2-diol |
2229514-20-7 | 0.5g |
$1043.0 | 2023-09-18 | ||
| Enamine | EN300-1909505-1.0g |
4-(3-bromo-2,2-dimethylpropyl)benzene-1,2-diol |
2229514-20-7 | 1g |
$1086.0 | 2023-06-01 | ||
| Enamine | EN300-1909505-2.5g |
4-(3-bromo-2,2-dimethylpropyl)benzene-1,2-diol |
2229514-20-7 | 2.5g |
$2127.0 | 2023-09-18 | ||
| Enamine | EN300-1909505-5.0g |
4-(3-bromo-2,2-dimethylpropyl)benzene-1,2-diol |
2229514-20-7 | 5g |
$3147.0 | 2023-06-01 |
4-(3-Bromo-2,2-dimethylpropyl)benzene-1,2-diol Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on 4-(3-Bromo-2,2-dimethylpropyl)benzene-1,2-diol
Chemical Profile of 4-(3-Bromo-2,2-dimethylpropyl)benzene-1,2-diol (CAS No. 2229514-20-7)
4-(3-Bromo-2,2-dimethylpropyl)benzene-1,2-diol, identified by its Chemical Abstracts Service (CAS) number 2229514-20-7, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound belongs to the class of diaryl alcohols, characterized by the presence of two hydroxyl (-OH) groups attached to a benzene ring, with a brominated branched alkyl substituent at the third position. The 3-bromo-2,2-dimethylpropyl moiety introduces steric hindrance and electronic effects that significantly influence the compound's reactivity and potential applications.
The synthesis of 4-(3-Bromo-2,2-dimethylpropyl)benzene-1,2-diol involves multi-step organic transformations, typically starting from commercially available aromatic precursors such as bromobenzene or cumene derivatives. The introduction of the bromo substituent at the 3-position enhances electrophilic aromatic substitution reactions, making it a valuable intermediate in constructing more complex molecular architectures. Additionally, the dimethylpropyl group provides bulkiness, which can be exploited in designing stereoselective catalysts or chiral auxiliaries.
In recent years, this compound has been explored for its potential in medicinal chemistry. The dual functionality of benzene-1,2-diol (a catechol structure) makes it a versatile scaffold for drug development. Catechol derivatives are well-known for their ability to chelate metal ions, participate in redox reactions, and interact with biological targets such as enzymes and receptors. The presence of a bromo group further allows for further functionalization via cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings, enabling the construction of biaryl systems that are prevalent in many bioactive molecules.
One of the most promising applications of 4-(3-Bromo-2,2-dimethylpropyl)benzene-1,2-diol is in the development of novel anticancer agents. Researchers have demonstrated that modifications of the catechol moiety can enhance binding affinity to proteins involved in cell proliferation and apoptosis. For instance, studies have shown that certain diaryl alcohol derivatives exhibit inhibitory effects on kinases and other enzymes implicated in cancer pathways. The steric and electronic properties introduced by the 3-bromo-2,2-dimethylpropyl group can fine-tune these interactions, leading to improved drug-like characteristics such as solubility and metabolic stability.
Moreover, the compound has shown potential in material science applications. The rigid aromatic core combined with polar hydroxyl groups makes it an interesting candidate for polymer modifications or as a monomer in controlled radical polymerization techniques. Researchers are investigating its incorporation into polymeric matrices to enhance thermal stability or mechanical properties. Additionally, the bromine substituent can serve as a handle for post-polymerization functionalization via click chemistry or other transition-metal-catalyzed reactions.
The latest advancements in computational chemistry have also highlighted the significance of 4-(3-Bromo-2,2-dimethylpropyl)benzene-1,2-diol as a key intermediate in designing libraries for high-throughput screening. Molecular modeling studies have predicted its interactions with various biological targets based on its structural features. These predictions have guided experimental efforts toward optimizing lead compounds for therapeutic applications. The combination of experimental synthesis and computational analysis underscores the compound's importance in modern drug discovery pipelines.
In conclusion,4-(3-Bromo-2,2-dimethylpropyl)benzene-1,2-diol (CAS No. 2229514-20-7) represents a fascinating chemical entity with broad utility across pharmaceuticals and materials science. Its unique structural features—namely the diaryl alcohol core, the electron-withdrawing bromo substituent, and the sterically demanding dimethylpropyl group—offer multiple avenues for further exploration and innovation. As research continues to uncover new synthetic pathways and applications, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological development.
2229514-20-7 (4-(3-Bromo-2,2-dimethylpropyl)benzene-1,2-diol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)